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Compound of Interest

Compound Name: Mesaconitine (Standard)

Cat. No.: B15559537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mesaconitine is a highly toxic diterpenoid alkaloid found in plants of the Aconitum genus.[1][2] It

is a potent neurotoxin that acts on voltage-gated sodium channels.[1][3] Due to its extreme

toxicity, meticulous care and adherence to strict safety protocols are imperative when handling

Mesaconitine standard. These application notes provide detailed procedures for the accurate

weighing, handling, and preparation of Mesaconitine standard solutions for research and

analytical purposes.

Physicochemical and Safety Data
A thorough understanding of the properties and hazards of Mesaconitine is crucial for safe

handling.
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Property Value References

Molecular Formula C33H45NO11 [4][5]

Molecular Weight 631.71 g/mol [4][5]

Appearance
White to off-white solid/crystal

powder
[1][4][5]

Melting Point 208-209 °C [4][5]

Solubility

Slightly soluble in Chloroform

and Methanol.[4][5] Well

soluble in chloroform.[1]

Moderately soluble in

methanol and acetone.[1]

Insoluble in water.[3] Soluble in

a phosphate buffer/acetonitrile

mixture (1:1).[6]

Storage
Store at 2-8°C, protected from

light.[1][4][5]

Stability

May be altered by light.[6]

Considered extremely toxic.[4]

[5]

Hazard
Information

Description
GHS
Pictograms

Signal Word
Hazard
Statements

Acute Toxicity

Fatal if

swallowed or

inhaled.[7][8]

Danger

H300+H330:

Fatal if

swallowed or if

inhaled.[5][8]

LD50 (Oral,

Mouse)

1.9 mg/kg[1], 1

mg/kg[6]

LD50 (IV,

Mouse)
0.085 mg/kg[1]
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Personal Protective Equipment (PPE) and
Engineering Controls
Due to the high toxicity of Mesaconitine, appropriate PPE and engineering controls are

mandatory.

Engineering Controls:

All handling of solid Mesaconitine must be conducted in a certified chemical fume hood or

a glove box to prevent inhalation of airborne particles.

A dedicated and calibrated analytical balance with a draft shield should be used for

weighing.

Personal Protective Equipment:

Gloves: Wear two pairs of nitrile gloves.

Eye Protection: Chemical safety goggles and a face shield are required.

Lab Coat: A disposable lab coat is recommended.

Respiratory Protection: In case of inadequate ventilation, wear a respirator.[7]

Experimental Protocols
Protocol for Weighing Mesaconitine Standard
This protocol is designed for accurately weighing sub-milligram to milligram quantities of

Mesaconitine.

Preparation:

Ensure the analytical balance is calibrated and level.

Place a new, clean weigh boat or weighing paper on the balance pan.

Tare the balance to zero.
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Weighing:

Carefully transfer a small amount of Mesaconitine standard to the weigh boat using a

clean, dedicated spatula.

Aim for the target weight, adding or removing minute quantities as needed. Given its

toxicity, it is safer to slightly exceed the target and record the exact weight rather than

trying to remove excess powder.

Record the exact weight to at least four decimal places (e.g., 0.0001 g).

Dissolution:

Using forceps, carefully transfer the weigh boat containing the Mesaconitine to a

volumetric flask of the appropriate size.

Add a small amount of the chosen solvent (e.g., methanol, acetonitrile, or a

buffer/acetonitrile mixture[6][9][10]) to the weigh boat to dissolve any remaining powder

and rinse it into the flask.

Repeat the rinsing step at least two more times to ensure all the standard is transferred.

Fill the volumetric flask to the mark with the solvent.

Cap the flask and invert it several times to ensure complete dissolution and a

homogenous solution.

Protocol for Preparation of Stock and Working Solutions
Stock Solution (e.g., 1 mg/mL):

Accurately weigh approximately 1.0 mg of Mesaconitine standard following the protocol in

section 4.1.

Dissolve the weighed standard in a 1.0 mL volumetric flask using the appropriate solvent.

Working Solutions:
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Prepare working solutions by performing serial dilutions of the stock solution.

For example, to prepare a 10 µg/mL working solution, transfer 10 µL of the 1 mg/mL stock

solution into a 1.0 mL volumetric flask and dilute to the mark with the solvent.

Analytical Methods for Quantification
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) are common methods for the quantification of Mesaconitine.[9][11]

[12]

Method Column Mobile Phase Detection

UPLC-MS/MS

Waters C18 column

(1.7 µm, 50 × 2.1 mm)

[13]

Gradient elution with

acetonitrile and 0.1%

formic acid-water[13]

Positive mode

electrospray ionization

(ESI) with multiple-

reaction monitoring

(MRM)[13]

HPLC Not specified

Acetonitrile-

triethylamine (ACN-

TEA) buffer[9]

UV or MS detection

Waste Disposal and Decontamination
Waste: All disposable materials that have come into contact with Mesaconitine (gloves,

weigh boats, pipette tips, etc.) must be collected in a designated, sealed hazardous waste

container.

Decontamination: All non-disposable equipment (spatulas, glassware) should be thoroughly

rinsed with the solvent used for dissolution, and the rinsate collected as hazardous waste.

The equipment should then be washed with an appropriate laboratory detergent.
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Preparation Weighing Dissolution Final Steps
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Caption: Workflow for weighing and preparing Mesaconitine standard solutions.

Hazard Controls

Engineering Controls
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Caption: Hierarchy of safety precautions for handling Mesaconitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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